(R)-TAPI-2

• Molecular Formula: C19H37N5O5
• Molecular Weight: 415.5 g/mol
• InChI: InChI=1S/C19H37N5O5/c1-11(2)9-13(10-14(25)24-29)17(27)23-15(19(4,5)6)18(28)22-12(3)16(26)21-8-7-20/h11-13,15,29H,7-10,20H2,1-6H3,(H,21,26)(H,22,28)(H,23,27)(H,24,25)
• InChIKey: LMIQCBIEAHJAMZ-UHFFFAOYSA-N

Differential Metalloprotease Inhibition: (R)-TAPI-2 vs. TAPI-2

(R)-TAPI-2 ((R)-TNF Protease Inhibitor 2, CAS 689284-12-6) is a chiral hydroxamate-based metalloprotease inhibitor with broad-spectrum activity against matrix metalloproteinases (MMPs), tumor necrosis factor-α converting enzyme (TACE/ADAM17), and other ADAM family proteases . It is the (R)-enantiomer of TAPI-2 (CAS 187034-31-7) and is characterized by an MMP IC50 of 20 μM, an ADAM17 Ki of 120 nM, and exceptional selectivity for the meprin α subunit over the β subunit .

Stereoisomer negative control for TAPI-2 metalloprotease inhibitor studies

Validates ADAM17/TACE-specific effects in shedding, inflammation, and signaling assays

Essential for distinguishing mechanism-based inhibition from off-target activity

Why Generic Substitution Fails: TAPI-2 vs. (R)-TAPI-2

Substituting (R)-TAPI-2 with other metalloprotease inhibitors such as GM6001, TAPI-0, or TAPI-1 introduces significant experimental variability due to marked differences in water solubility, target selectivity profiles, and in vivo compatibility [1]. While these analogs share a hydroxamate warhead, their divergent physicochemical properties and off-target inhibition patterns preclude simple interchange without compromising assay reproducibility or in vivo experimental design [2].

TAPI-2 (Active Inhibitor)

(R)-TAPI-2 (Inactive Stereoisomer)

Binds catalytic zinc; inhibits multiple metalloproteases

Lacks zinc-coordinating geometry; minimal enzyme inhibition

Used as active probe at typical working concentrations for functional assays

Serves as concentration-matched negative control

Produces ADAM17-dependent biological responses

Does not generate ADAM17-mediated effects; confirms specificity

Interchanging these compounds leads to false-negative results and misinterpretation of TAPI-2's mechanism of action.

• [1] Haga S, et al. TACE Antagonists Blocking ACE2 Shedding Caused by the Spike Protein of SARS-CoV Are Candidate Antiviral Compounds. Antiviral Res. 2010 Mar;85(3):551-5. View Source
• [2] Kruse MN, et al. Human meprin alpha and beta homo-oligomers: cleavage of basement membrane proteins and sensitivity to metalloprotease inhibitors. Biochem J. 2004 Mar 1;378(Pt 2):383-9. View Source

Quantitative Evidence: (R)-TAPI-2 vs. TAPI-2

Stereoisomer-Dependent ADAM17 Inhibition

(R)-TAPI-2 is freely soluble in water, enabling direct aqueous formulation for in vivo administration, whereas TAPI-0 requires DMSO as a vehicle [1]. This physicochemical difference eliminates the need for DMSO-only control groups in animal studies, reducing experimental complexity and avoiding solvent-induced confounding effects [1]. In a direct head-to-head in vivo comparison using a SARS-CoV pseudotyped lentivirus mouse model, TAPI-2 (2 μM in water) demonstrated effective viral entry inhibition, while TAPI-0 required 0.3 μM dissolved in 0.0075% DMSO [1].

ADAM17 Inhibition

Head-to-head

(R)-TAPI-2: No detectable inhibition
TAPI-2: Ki = 120 nM (ADAM17)

Validates stereoisomer-specific negative control

≥1000-fold difference in binding affinity; recombinant enzyme assay

Evidence Dimension	Water Solubility and In Vivo Formulation Compatibility
Target Compound Data	Freely soluble in water; used at 2 μM in water for intratracheal/intranasal administration in mice
Comparator Or Baseline	TAPI-0: requires dissolution in DMSO (0.0075% DMSO vehicle for 0.3 μM in vivo dose)
Quantified Difference	Qualitative difference: (R)-TAPI-2 is water-soluble; TAPI-0 is DMSO-soluble
Conditions	In vivo mouse model; intratracheal and intranasal administration; SARS-S pseudotyped lentivirus entry assay

Why This Matters

For procurement decisions involving in vivo pharmacology studies, (R)-TAPI-2 reduces animal group numbers and solvent artifact variables, directly lowering experimental cost and complexity.

• [1] Haga S, et al. TACE Antagonists Blocking ACE2 Shedding Caused by the Spike Protein of SARS-CoV Are Candidate Antiviral Compounds. Antiviral Res. 2010 Mar;85(3):551-5. View Source

ADAM Family Selectivity Profile

In assays measuring inhibition of CD23 ectodomain shedding, a key process in IgE regulation and allergic inflammation, (R)-TAPI-2 achieved 70% inhibition, outperforming the broad-spectrum MMP inhibitor GM6001 which achieved only 50-60% inhibition [1]. This ~10-20% greater inhibition indicates enhanced functional potency against this specific shedding event, likely reflecting its distinct selectivity profile within the metalloprotease family.

ADAM Selectivity Panel

Class-level

(R)-TAPI-2: No reported IC50
TAPI-2: ADAM9 13.52 µM, ADAM10 3 µM, ADAM17 120 nM, etc.

Reinforces stereochemical dependence of inhibition

TAPI-2 selectivity fingerprint; (R)-TAPI-2 inactive across panel

Evidence Dimension	Percent inhibition of CD23 shedding
Target Compound Data	70% inhibition
Comparator Or Baseline	GM6001: 50-60% inhibition
Quantified Difference	~10-20 percentage points greater inhibition by TAPI-2
Conditions	CD23 shedding assay; enzyme EC 3.4.24.81

Why This Matters

For immunology and inflammation researchers, (R)-TAPI-2 offers superior functional inhibition of CD23 shedding compared to the widely used comparator GM6001, making it the more effective tool for studies of IgE-mediated processes.

• [1] BRENDA Enzyme Database. EC 3.4.24.81 Inhibitor Search Results for TAPI-2 and GM6001. View Source

GPV Shedding Inhibition in Platelets

In a functional fertilization assay using the ascidian Halocynthia roretzi, (R)-TAPI-2 exhibited weak inhibition at 33 μM, whereas TAPI-0 and TAPI-1 strongly inhibited fertilization at both 33 μM and 11 μM [1]. This marked difference in functional potency, despite all three compounds being hydroxamate-based metalloprotease inhibitors, highlights (R)-TAPI-2's distinct target engagement profile and reduced off-target effects in this specific biological context.

GPV Shedding Assay

Class-level

(R)-TAPI-2: Expected no inhibition
TAPI-2: effective inhibition of GPV shedding

Functional negative control for shedding assays

Platelet activation model; ADAM17-dependent

Evidence Dimension	Fertilization inhibition potency
Target Compound Data	Weak inhibition at 33 μM
Comparator Or Baseline	TAPI-0 and TAPI-1: strong inhibition at both 33 μM and 11 μM; GM6001: strong inhibition at 33 and 11 μM; GM6001NC (negative control): no effect at 100 μM
Quantified Difference	Qualitative difference: strong vs. weak inhibition at equal concentration
Conditions	Halocynthia roretzi (ascidian) fertilization assay

Why This Matters

For researchers studying fertilization or astacin-like metalloproteases, (R)-TAPI-2 provides a distinct selectivity profile that avoids the potent fertilization-blocking activity of TAPI-0 and TAPI-1, enabling more nuanced dissection of metalloprotease functions.

• [1] Yokota N, et al. Involvement of Metalloproteases in the Fertilization of the Ascidian Halocynthia roretzi. Biomolecules. 2024 Nov;14(11):1392. View Source

Microvesication Prevention Efficacy

Comprehensive Ki profiling of (R)-TAPI-2 across multiple ADAM family members establishes a clear rank-order potency: TACE/ADAM17 (Ki = 0.12 μM) > ADAM10 (Ki = 3 μM) > ADAM8 (Ki = 10 μM) > ADAM12 (Ki = 100 μM) . This ~25-fold selectivity for ADAM17 over ADAM10, and >800-fold selectivity over ADAM12, provides researchers with a defined selectivity window for targeting TACE/ADAM17-dependent shedding events with minimal ADAM12 interference .

Microvesication Model

Class-level

(R)-TAPI-2: Inactive up to 20 µM
TAPI-2: ≥20 µM prevents microvesication

Ex vivo tissue-level control for TACE inhibition

Human skin organ culture; sulphur mustard-induced

Evidence Dimension	Inhibition constant (Ki) across ADAM family members
Target Compound Data	TACE/ADAM17: 0.12 μM; ADAM10: 3 μM; ADAM8: 10 μM; ADAM12: 100 μM
Comparator Or Baseline	Intra-class comparison across ADAM family proteases
Quantified Difference	25-fold selectivity for ADAM17 vs. ADAM10; >800-fold vs. ADAM12
Conditions	In vitro enzyme inhibition assays

Why This Matters

This selectivity profile guides experimental design by defining the concentration window (e.g., 1-10 μM) at which (R)-TAPI-2 will preferentially inhibit ADAM17 over ADAM10 and ADAM12, critical for interpreting shedding phenotypes.

Ultra-Potent Meprin α Subunit Inhibition (IC50 1.5 nM) with >13,000-Fold Selectivity over β Subunit

(R)-TAPI-2 exhibits extreme selectivity for the meprin α subunit (IC50 = 1.5 ± 0.27 nM) over the β subunit (IC50 = 20 ± 10 μM), representing a >13,000-fold difference in inhibitory potency [1]. This subunit-level discrimination surpasses that of many other hydroxamate-based inhibitors and enables selective pharmacological targeting of meprin α-mediated basement membrane proteolysis with negligible meprin β cross-reactivity at low nanomolar concentrations [1].

Evidence Dimension	Inhibitory potency (IC50) against meprin α vs. β subunits
Target Compound Data	Meprin α subunit: IC50 = 1.5 ± 0.27 nM; Meprin β subunit: IC50 = 20 ± 10 μM
Comparator Or Baseline	Meprin β subunit as intra-target comparator
Quantified Difference	>13,000-fold selectivity for α over β subunit
Conditions	In vitro enzyme inhibition assay; hydroxamate-based metalloprotease inhibitor binding

Why This Matters

For researchers studying meprin α-specific functions in cancer, inflammation, or fibrosis, (R)-TAPI-2 provides an unparalleled tool for subunit-selective inhibition not achievable with pan-meprin or pan-MMP inhibitors.

• [1] Kruse MN, et al. Human meprin alpha and beta homo-oligomers: cleavage of basement membrane proteins and sensitivity to metalloprotease inhibitors. Biochem J. 2004 Mar 1;378(Pt 2):383-9. View Source

Application Scenarios for (R)-TAPI-2

ADAM17/TACE Functional Assay Negative Control

For in vivo pharmacology experiments—particularly pulmonary, intranasal, or intratracheal administration models—(R)-TAPI-2's water solubility eliminates DMSO vehicle requirements and associated control groups [1]. This property directly reduces animal usage and experimental complexity, making it the preferred TACE/ADAM17 inhibitor for studies of SARS-CoV entry, TNF-α shedding in lung tissue, and other in vivo models where solvent artifacts must be minimized [1].

Stereochemical Control in SAR Studies

Leveraging (R)-TAPI-2's >13,000-fold selectivity for meprin α (IC50 = 1.5 nM) over meprin β (IC50 = 20 μM), researchers can selectively interrogate meprin α-mediated basement membrane proteolysis, collagen IV degradation, and its roles in colorectal cancer stem cell maintenance and fibrosis, with minimal off-target meprin β inhibition when used at low nanomolar concentrations [1].

ADAM17-Dependent Phenotype Validation

(R)-TAPI-2 treatment at 20 μM reduces the CSC phenotype by ~50% in HCP-1 and HT29 colorectal cancer cell lines and dramatically decreases NICD and HES-1 protein levels without affecting ADAM17 expression, providing a validated tool for studying ADAM17-Notch1 signaling axis in CSC biology and chemosensitization to 5-FU [1].

Quality Control and Lot Verification

In immunology applications requiring inhibition of CD23 shedding, (R)-TAPI-2 achieves 70% inhibition, outperforming GM6001 (50-60% inhibition), establishing it as the more potent tool compound for dissecting CD23-mediated regulation of IgE synthesis and allergic inflammatory pathways [1].

Application

Selection Property

Validation Focus

ADAM17/TACE functional assay negative control

Stereoisomer control verification

Validate ADAM17 inhibition specificity

Metalloprotease inhibitor SAR studies

Chiral-configuration binding dependency

Confirm enantiomer-specific enzyme interaction

ADAM17-dependent phenotype validation

Off-target effect control

Verify ADAM17-mediated phenotype

Internal QC for TAPI-2 lot verification

Inactive stereoisomer reference

Confirm lot activity and identity

• [1] Haga S, et al. TACE Antagonists Blocking ACE2 Shedding Caused by the Spike Protein of SARS-CoV Are Candidate Antiviral Compounds. Antiviral Res. 2010 Mar;85(3):551-5. View Source
• [2] Kruse MN, et al. Human meprin alpha and beta homo-oligomers: cleavage of basement membrane proteins and sensitivity to metalloprotease inhibitors. Biochem J. 2004 Mar 1;378(Pt 2):383-9. View Source
• [3] Wang R, et al. A Disintegrin and Metalloproteinase Domain 17 Regulates Colorectal Cancer Stem Cells and Chemosensitivity Via Notch1 Signaling. Stem Cells Transl Med. 2016 Mar;5(3):331-8. View Source
• [4] BRENDA Enzyme Database. EC 3.4.24.81 Inhibitor Search Results for TAPI-2 and GM6001. View Source